2-(6-bromo-2-methoxy-1-naphthyl)-N-1,3-thiazol-2-ylacetamide

• IUPAC Name: 2-(6-bromo-2-methoxynaphthalen-1-yl)-N-(1,3-thiazol-2-yl)acetamide
• InChI: InChI=1S/C16H13BrN2O2S/c1-21-14-5-2-10-8-11(17)3-4-12(10)13(14)9-15(20)19-16-18-6-7-22-16/h2-8H,9H2,1H3,(H,18,19,20)
• InChI Key: NGQJWGXKOKLZPN-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C2=C(C=C1)C=C(C=C2)Br)CC(=O)NC3=NC=CS3
• Molecular Formula: C16H13BrN2O2S
• Molecular Weight: 377.3 g/mol

Description

The focus on synthesizing specific thiazole derivatives, including those related to "2-(6-bromo-2-methoxy-1-naphthyl)-N-1,3-thiazol-2-ylacetamide," stems from their potential pharmacological activities. Thiazole and its derivatives are a significant class of compounds due to their wide range of biological activities.

Synthesis Analysis

The synthesis of thiazole derivatives often involves multi-step chemical processes. For example, "Synthesis and pharmacological activities of some new 2-[1-(6-methoxy-2-naphthyl)ethyl]-6-(substituted)benzylidene thiazolo[3,2-b]-1,2,4-triazole-5(6H)-one derivatives" involved using specific intermediates like N-[2-(6-methoxy-2-naphthyl)propanoyloxysuccinimide and various catalytic and reaction conditions to achieve the desired compounds (Berk et al., 2001).

Safety and Hazards

The safety information for “2-(6-Bromo-2-methoxy-1-naphthyl)acetonitrile” is available in its Material Safety Data Sheet (MSDS). It’s important to handle this compound with care, as it’s intended for research and development, not for medicinal or household use.